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Compound of Interest

Compound Name: Heptanedihydrazide

Cat. No.: B077953 Get Quote

Heptanedihydrazide: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of heptanedihydrazide, a dicarboxylic acid

dihydrazide with significant potential in cross-linking applications, particularly within the

development of pharmaceuticals and biomaterials. This document outlines its core chemical

properties, and provides a foundational understanding for its application in experimental

research.

Core Chemical Properties
Heptanedihydrazide, also known as pimelic dihydrazide, is an organic compound that plays a

crucial role as a homobifunctional cross-linking agent. Its chemical structure allows for the

stable linkage of molecules containing aldehyde or ketone functional groups.

A clear summary of its key quantitative data is presented below for easy reference and

comparison.
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Property Value Reference

Chemical Formula C₇H₁₆N₄O₂ [1]

Molecular Weight 188.23 g/mol [1]

CAS Number 13043-98-6 [1]

Melting Point 182°C (ethanol) [1]

Logical Relationship of Heptanedihydrazide
Synthesis
The synthesis of heptanedihydrazide typically involves a two-step process starting from a

dicarboxylic acid. This logical workflow is essential for understanding the formation of the final

product.

Pimelic Acid
(Heptanedioic Acid)

Diester Intermediate

Esterification

Heptanedihydrazide

Hydrazinolysis

Alcohol (e.g., Methanol)
+ Acid Catalyst

Hydrazine Hydrate

Click to download full resolution via product page

Caption: A logical diagram illustrating the general synthesis pathway of heptanedihydrazide.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

http://www.chemical-suppliers.eu/enp/heptanedioic-dihydrazide-PX1330358
http://www.chemical-suppliers.eu/enp/heptanedioic-dihydrazide-PX1330358
http://www.chemical-suppliers.eu/enp/heptanedioic-dihydrazide-PX1330358
http://www.chemical-suppliers.eu/enp/heptanedioic-dihydrazide-PX1330358
https://www.benchchem.com/product/b077953?utm_src=pdf-body
https://www.benchchem.com/product/b077953?utm_src=pdf-body
https://www.benchchem.com/product/b077953?utm_src=pdf-body-img
https://www.benchchem.com/product/b077953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental protocols can vary significantly based on the application, a general

methodology for the synthesis of heptanedihydrazide is provided below. This protocol is

intended as a foundational guide and should be adapted and optimized for specific research

contexts.

Objective: To synthesize heptanedihydrazide from pimelic acid.

Materials:

Pimelic acid

Anhydrous methanol

Sulfuric acid (catalytic amount)

Hydrazine hydrate

Ethanol (for recrystallization)

Standard laboratory glassware and apparatus (reflux condenser, magnetic stirrer, filtration

apparatus)

Methodology:

Step 1: Esterification of Pimelic Acid

Dissolve a known quantity of pimelic acid in an excess of anhydrous methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Reflux the mixture for several hours to drive the esterification reaction to completion, forming

the dimethyl ester of pimelic acid.

After cooling, neutralize the excess acid with a suitable base (e.g., sodium bicarbonate

solution).

Extract the diester product using an appropriate organic solvent.
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Dry the organic layer and remove the solvent under reduced pressure to isolate the crude

diester.

Step 2: Hydrazinolysis of the Diester

Dissolve the crude diester in a minimal amount of a suitable solvent, such as ethanol.

Add an excess of hydrazine hydrate to the solution.

Reflux the mixture for several hours. A precipitate of heptanedihydrazide should form as the

reaction progresses.

Allow the reaction mixture to cool to room temperature, and then cool further in an ice bath to

maximize precipitation.

Collect the solid product by filtration and wash with cold ethanol to remove any unreacted

starting materials and byproducts.

Recrystallize the crude heptanedihydrazide from ethanol to obtain a purified final product.

Dry the purified product under vacuum.

Application Workflow: Protein Cross-linking
Heptanedihydrazide is frequently employed in the cross-linking of glycoproteins. The following

diagram outlines a typical experimental workflow for this application.
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Caption: A typical workflow for the cross-linking of glycoproteins using heptanedihydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Heptanedioic dihydrazide | CAS 13043-98-6 | Chemical-Suppliers [chemical-suppliers.eu]

To cite this document: BenchChem. [Heptanedihydrazide molecular weight and chemical
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077953#heptanedihydrazide-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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